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Compound of Interest

Compound Name: Sodium 4-methylbenzenesulfonate

Cat. No.: B147522

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 4-methylbenzenesulfonate, also known as sodium tosylate or sodium p-
toluenesulfonate, is a versatile organic salt with the chemical formula C7H7NaOsS.[1][2] Itis a
white, water-soluble solid commonly supplied as a crystalline powder.[1][3] This compound
serves as a crucial intermediate and reagent in a wide array of chemical applications, ranging
from its use as a hydrotrope in detergent formulations to its role as a catalyst and a key
building block in the synthesis of pharmaceuticals.[1][4][5] Its stability and reactivity make it an
important tool for chemists in both industrial and academic settings. This technical guide
provides a comprehensive overview of the chemical properties of sodium 4-
methylbenzenesulfonate, including detailed experimental protocols and visual
representations of key processes.

Chemical and Physical Properties

Sodium 4-methylbenzenesulfonate is characterized by a benzene ring substituted with a
methyl group and a sulfonate group, with a sodium counter-ion.[3] This structure imparts both
hydrophilic and hydrophobic properties to the molecule, underpinning its utility as a hydrotrope.
A summary of its key physical and chemical properties is presented in the table below.
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Property Value References
Molecular Formula C7H7NaOsS [1]
Molecular Weight 194.18 g/mol [1]
Appearance White crystalline powder or e
flakes
Melting Point >300 °C [6]
Boiling Point Not applicable (decomposes)
Density 1.55 g/cm3 (at 20 °C) [1]

Solubility in Water

670 g/L at 20°C, 2600 g/L at
80°C

[1]

Solubility in Organic Solvents

Soluble in methanol, slightly
soluble in ethanol (2.5%), and

most other organic solvents.

[1](6]

pH of 20g/L solution

8-10

Stability

Stable under normal
conditions. Incompatible with

strong oxidizing agents.

[6]

Synthesis and Purification

The most common method for the synthesis of sodium 4-methylbenzenesulfonate involves

the sulfonation of toluene followed by neutralization with a sodium base.[3][7]

Experimental Protocol: Synthesis of Sodium 4-
methylbenzenesulfonate

This protocol is adapted from a procedure described by Cason & Rapoport (1950).[6]

Materials:

e Toluene (11 mL, 9.3 g)
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o Concentrated sulfuric acid (10 mL, 18.5 g)
¢ Deionized water (dH20)

e Sodium chloride (NaCl)

e Ethanol

» Decolorizing carbon (optional)

Procedure:

e In a 125 mL round-bottom flask equipped with an air condenser, combine 11 mL of toluene
and 10 mL of concentrated sulfuric acid.

o Heat the mixture in a boiling water bath with frequent stirring for approximately 30 minutes,
or until the solution becomes homogeneous, indicating the completion of the sulfonation
reaction.[6]

o Carefully and slowly pour the hot reaction mixture into a beaker containing 75 mL of
deionized water while stirring.

e Add 25 g of finely ground sodium chloride to the diluted solution. Cover the beaker with a
watch glass and heat until all the salt has dissolved.[6]

« Filter the hot solution by gravity to remove any insoluble impurities.

 Allow the filtrate to cool to room temperature to induce crystallization of sodium p-
toluenesulfonate. Scratching the inner walls of the beaker with a glass stirring rod may be
necessary to initiate crystallization.[6]

o Collect the crystals by suction filtration and wash the filter cake with 15-20 mL of cold
ethanol.[6]

e Dry the crystals on a watch glass over a steam bath or in a desiccator containing calcium
chloride.[6]
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Experimental Protocol: Recrystallization of Sodium 4-
methylbenzenesulfonate

For higher purity, the synthesized sodium 4-methylbenzenesulfonate can be recrystallized.[6]
Materials:

e Crude sodium 4-methylbenzenesulfonate

e Deionized water (dH20)

e Sodium chloride (NacCl)

e Decolorizing carbon

Procedure:

» Dissolve the impure sodium p-toluenesulfonate in 30 mL of deionized water in a beaker.

e Add 10 g of sodium chloride and heat the mixture with stirring to dissolve the solid. Add a
small amount of additional deionized water if necessary to achieve complete dissolution.[6]

o Add approximately 0.5 g of decolorizing carbon to the hot solution and stir for a few minutes.

« Filter the hot solution by gravity, rinsing the filter paper with a minimal amount of hot
deionized water.

o Concentrate the clear filtrate by boiling until the volume is reduced to approximately 30-35
mL.

 Allow the solution to cool to room temperature to form crystals.

o Collect the purified crystals by suction filtration, wash with a small amount of cold ethanol,
and dry as previously described. The expected product is sodium p-toluenesulfonate
dihydrate, with a yield of 6-8 g.[6]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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